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Compound of Interest

Compound Name:
3-(3,5-Dichlorophenyl)-1-

methylhydantoin

Cat. No.: B1589153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3,5-Dichlorophenyl)-1-methylhydantoin is a hydantoin derivative with the CAS number

27387-90-2. This document provides a comprehensive overview of its chemical properties,

synthesis, and its primary application as a chemical intermediate. While direct biological activity

data for this specific compound is not extensively available in public literature, this guide will

touch upon the functional applications of compounds synthesized from it.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 3-(3,5-Dichlorophenyl)-1-
methylhydantoin is presented in the table below. This data is aggregated from various

chemical supplier and database entries.
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Property Value Source

CAS Number 27387-90-2 N/A

Molecular Formula C₁₀H₈Cl₂N₂O₂ N/A

Molecular Weight 259.09 g/mol N/A

IUPAC Name
3-(3,5-dichlorophenyl)-1-

methylimidazolidine-2,4-dione
N/A

Synonyms
3-(3,5-Dichlorophenyl)-1-

methyl-2,4-imidazolidinedione
N/A

Appearance
White to off-white crystalline

solid
N/A

Melting Point 202-204 °C N/A

Solubility Information not available N/A

Synthesis
The synthesis of 3-(3,5-Dichlorophenyl)-1-methylhydantoin is well-documented in patent

literature, where it serves as a key intermediate. The general synthetic route involves the

reaction of N-methylglycine (sarcosine) or its ester with 3,5-dichlorophenyl isocyanate.

Experimental Protocol: Synthesis from Sarcosine Ethyl
Ester Hydrochloride
This protocol is adapted from patent literature describing the synthesis of hydantoin derivatives.

Materials:

Sarcosine ethyl ester hydrochloride

Triethylamine

Dichloromethane (DCM)

3,5-Dichlorophenyl isocyanate
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Tert-butyl methyl ether (TBME)

Water

Procedure:

A suspension of sarcosine ethyl ester hydrochloride in dichloromethane is treated with

triethylamine and stirred at room temperature.

The resulting triethylamine hydrochloride salt is removed by filtration.

The filtrate, containing the free sarcosine ethyl ester, is cooled.

A solution of 3,5-dichlorophenyl isocyanate in dichloromethane is slowly added to the cooled

filtrate.

The reaction mixture is stirred for several hours at room temperature to allow for the

cyclization reaction to complete.

Tert-butyl methyl ether is added to the reaction mixture to precipitate the product.

The suspension is filtered, and the filter cake is washed with TBME.

The crude product is then purified by slurrying in water, followed by filtration and drying, to

yield 3-(3,5-dichlorophenyl)-1-methylhydantoin as a white crystalline solid.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 3-(3,5-Dichlorophenyl)-1-
methylhydantoin.
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Step 1: Liberation of Sarcosine Ethyl Ester

Step 2: Cyclization Reaction

Step 3: Precipitation and Purification

Sarcosine ethyl ester hydrochloride in DCM

Free Sarcosine Ethyl Ester in DCM

 Addition

Triethylamine

 Neutralization

Reaction Mixture

 Addition and Stirring

3,5-Dichlorophenyl isocyanate in DCM

 Addition

Precipitated Product

 Addition

Tert-butyl methyl ether (TBME)

 Precipitation

Purified 3-(3,5-Dichlorophenyl)-1-methylhydantoin

Filtration, Washing, and Drying
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3-(3,5-Dichlorophenyl)-1-methylhydantoin
(Intermediate)

1-Carbamoyl-3-(3,5-dichlorophenyl)-hydantoins
(Final Product)

 Reaction

Isocyanate (R-N=C=O)

 Reaction

Fungicidal Activity

 Exhibits
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To cite this document: BenchChem. [Technical Guide: 3-(3,5-Dichlorophenyl)-1-
methylhydantoin (CAS 27387-90-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589153#3-3-5-dichlorophenyl-1-methylhydantoin-
cas-number-27387-90-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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